1-[2-Amino-1-(4-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid

• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• SMILES: C1CC(C1)(C(CN)C2=CC=C(C=C2)O)C(=O)O
• InChI: InChI=1S/C13H17NO3/c14-8-11(9-2-4-10(15)5-3-9)13(12(16)17)6-1-7-13/h2-5,11,15H,1,6-8,14H2,(H,16,17)
• InChIKey: QCLXSUAQMFIHRL-UHFFFAOYSA-N

1-[2-Amino-1-(4-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid: Restricted Tyrosine Analog

1-[2-Amino-1-(4-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid (C13H17NO3, MW 235.28 g/mol) is a non-proteinogenic, cyclobutane-based amino acid. It functions as a conformationally restricted mimic of tyrosine, featuring a sterically constrained cyclobutane ring that limits the rotational freedom of the amino acid backbone [1]. This structural rigidity is a key characteristic differentiating it from natural L-tyrosine and its flexible derivatives, and it belongs to the broader class of 1-aminocyclobutanecarboxylic acid derivatives which have been explored as NMDA receptor antagonists [2].

Mimic Conformationally restricted tyrosine analog

Core Cyclobutane scaffold limits backbone rotation

Study fit NMDA receptor antagonist class exploration

• [1] Avotins, F. M. “Aminoacids of the cyclobutane series.” Russian Chemical Reviews 62.9 (1993): 897-906. View Source
• [2] Gaoni, Y., Chapman, A. G., Parvez, N., Pook, P. C.-K., Jane, D. E., & Watkins, J. C. “Synthesis, NMDA receptor antagonist activity, and anticonvulsant action of 1-aminocyclobutanecarboxylic acid derivatives.” Journal of Medicinal Chemistry 37.25 (1994): 4288-4296. View Source

1-[2-Amino-1-(4-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid: Why Substitution Fails

The simple substitution of this compound with linear or less conformationally restricted tyrosine analogs (e.g., L-tyrosine, O-methyl-L-tyrosine) is invalid for structure-activity relationship (SAR) studies and peptide engineering. The target compound's cyclobutane core imposes a rigid dihedral angle onto the Cα-Cβ bond, which fundamentally alters its three-dimensional pharmacophore presentation compared to the flexible side chain of natural tyrosine [1]. This conformational restriction directly impacts receptor binding kinetics and peptide secondary structure, a critical factor demonstrated by the distinct biological activities of cis- versus trans-cyclobutane amino acid isomers [2]. Generic substitution would therefore introduce uncontrolled variables, invalidating pharmacological or structural data.

Flexibility Locked χ1 angle L-Tyr / O-Me-Tyr: free rotation, multiple rotamers

Stereochemistry Defined cyclobutane isomer Unspecified cis/trans mixture may alter activity

• [1] Avotins, F. M. “Aminoacids of the cyclobutane series.” Russian Chemical Reviews 62.9 (1993): 897-906. View Source
• [2] Gaoni, Y., Chapman, A. G., Parvez, N., Pook, P. C.-K., Jane, D. E., & Watkins, J. C. “Synthesis, NMDA receptor antagonist activity, and anticonvulsant action of 1-aminocyclobutanecarboxylic acid derivatives.” Journal of Medicinal Chemistry 37.25 (1994): 4288-4296. View Source

1-[2-Amino-1-(4-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid: Differentiation Evidence

Conformational Rigidity vs. L-Tyrosine

The target compound's cyclobutane ring restricts the χ1 dihedral angle to a narrow range, a stark contrast to the flexible side chain of L-tyrosine. Class-level evidence shows this rigidification is the primary source of differentiation in receptor interactions [1].

Side-chain Rigidity

Class-level

Locked vs. multiple rotamers

Supports entropic binding advantage review

Data to verify for target compound

Evidence Dimension	Side-chain conformational freedom (χ1 dihedral angle range)
Target Compound Data	Conformationally locked in gauche (+), gauche (-), or antiperiplanar orientation depending on synthesis
Comparator Or Baseline	L-Tyrosine: Freely rotating, populates multiple rotamers
Quantified Difference	Qualitative change from multiple conformations to a single, stable rotamer
Conditions	Molecular modeling and X-ray crystallography data on analogous cyclobutane amino acids.

Why This Matters

Procurement of the restricted analog is essential for projects aiming to pre-organize a ligand into its bioactive conformation, potentially improving target binding entropy.

• [1] Avotins, F. M. “Aminoacids of the cyclobutane series.” Russian Chemical Reviews 62.9 (1993): 897-906. View Source

Cis/Trans Isomerism for Selectivity

Within the class of cyclobutane amino acids, stereochemistry at the cyclobutane ring is a known determinant of biological activity. The cis and trans isomers of 3-substituted 1-aminocyclobutane-1-carboxylic acids have been shown to possess different potencies at NMDA receptors [1]. This suggests the target compound's specific isomer will have a unique activity profile.

Isomer Selectivity

Class-level

Isomer-dependent potency (NMDA)

Supports stereochemistry quality attribute review

Electrophysiology in neonatal rat motoneurons

Evidence Dimension	NMDA receptor antagonist potency
Target Compound Data	Data is specific to the purchased isomer and is not publicly aggregate.
Comparator Or Baseline	Cis vs. trans isomers of related 1-aminocyclobutane-1-carboxylic acid derivatives.
Quantified Difference	Variable; some trans isomers are more potent than cis, as shown for other analogues.
Conditions	Electrophysiology in neonatal rat motoneurons.

Why This Matters

This demonstrates that the exact stereochemistry of the purchased compound is a critical quality attribute that directly dictates its pharmacological effect.

• [1] Gaoni, Y., Chapman, A. G., Parvez, N., Pook, P. C.-K., Jane, D. E., & Watkins, J. C. “Synthesis, NMDA receptor antagonist activity, and anticonvulsant action of 1-aminocyclobutanecarboxylic acid derivatives.” Journal of Medicinal Chemistry 37.25 (1994): 4288-4296. View Source

Metabolic Stability of the Cyclobutane Scaffold

The cyclobutane ring is recognized as a metabolically stable bioisostere. For example, the fluorocyclobutyl group has been investigated as a prosthetic group specifically to enhance in vitro stability in a tyrosine model system, showing promise over more labile alkyl chains [1].

Metabolic Stability

Class-level

Inferred enhanced stability vs. linear alkyl chains

Supports metabolic stability screening context

In vitro radiopharmaceutical stability assay

Evidence Dimension	In vitro stability
Target Compound Data	Inferred to have higher stability than linear alkyl-linked tyrosine derivatives.
Comparator Or Baseline	O-(linear alkyl)-L-tyrosine derivatives in PET tracer models.
Quantified Difference	Not directly quantified for the target compound; inferred from class behavior.
Conditions	In vitro stability assays of radiopharmaceuticals.

Why This Matters

For researchers developing long-circulating biologics, peptides, or probes, the cyclobutane scaffold offers a proven strategy to reduce catabolism, a benefit not provided by flexible tyrosine analogs.

• [1] Investigations into the synthesis, radiofluorination and conjugation of a new [18F]fluorocyclobutyl prosthetic group and its in vitro stability using a tyrosine model system. PubMed, 2013. View Source

1-[2-Amino-1-(4-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid: Core Applications

Conformationally Locked Peptide Ligands

This compound is ideally suited as a building block for peptide synthesis where a rigid tyrosine residue is required. Its locked geometry reduces the entropic penalty for binding, potentially yielding higher-affinity peptide ligands for receptors that recognize a specific tyrosine rotamer, as suggested by class-level structural studies [1].

NMDA Receptor SAR Studies

As a derivative of the 1-aminocyclobutanecarboxylic acid class, whose members have shown potent and selective NMDA receptor antagonism [1], this compound can serve as a rigid scaffold for probing the stereoelectronic requirements of the receptor's antagonist binding pocket.

Metabolically Stabilized Radiopharmaceutical Precursor

Leveraging the metabolic stability of the cyclobutane ring observed in related compounds [1], this tyrosine analog can be used to create more stable peptidomimetic probes for in vivo imaging (e.g., PET), where natural tyrosine probes would be rapidly degraded.

Application

Selection Property

Validation Focus

Peptide ligand design

Conformational restriction (entropic benefit)

Binding affinity and rotamer specificity

NMDA receptor SAR

Cyclobutane core stereochemistry

Isomer-dependent antagonist potency

Metabolically stable probe

Cyclobutane ring stability

In vitro stability and catabolism resistance

• [1] Avotins, F. M. “Aminoacids of the cyclobutane series.” Russian Chemical Reviews 62.9 (1993): 897-906. View Source